Cas no 1312921-23-5 ((4-Chloro-2-nitrophenyl)boronic acid)

• Product Name: (4-Chloro-2-nitrophenyl)boronic acid
• CAS No: 1312921-23-5
• MF: C₆H₅BClNO₄
• MW: 201.372200727463
• CID: 6626008
• PubChem ID: 82070641
• Update Time: 2024-11-07

(4-Chloro-2-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(4-chloro-2-nitrophenyl)-
• 4-Chloro-2-nitrophenylboronic acid
• 1312921-23-5
• EN300-2424556
• DTXSID201273076
• (4-chloro-2-nitrophenyl)boronic acid
• G69213
• (4-Chloro-2-nitrophenyl)boronic acid

• Inchi： 1S/C6H5BClNO4/c8-4-1-2-5(7(10)11)6(3-4)9(12)13/h1-3,10-11H
• InChI Key： ASHCGGVQMXSLCS-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(Cl)C=C1[N+]([O-])=O)(O)O

Computed Properties

• Exact Mass: 201.0000155g/mol
• Monoisotopic Mass: 201.0000155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 381.3±52.0 °C(Predicted)
• pka: 7.70±0.53(Predicted)